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Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for Ammonium hexadecyl sulfate (also known as Ammonium

cetyl sulfate, CAS 4696-47-3), with procedural guidance for its operational use and disposal.

Disclaimer: A specific Safety Data Sheet (SDS) for Ammonium hexadecyl sulfate was not

located. The following information is based on the safety data for the closely related and

structurally similar compound, Ammonium Sulfate. It is imperative to handle Ammonium
hexadecyl sulfate with the assumption that it shares similar hazard characteristics.

Hazard Identification and Personal Protective
Equipment
Ammonium hexadecyl sulfate is anticipated to cause skin and eye irritation and is considered

harmful to aquatic life.[1] Adherence to strict safety protocols is necessary to minimize risk.

Table 1: Hazard Summary and GHS Classifications

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15370143?utm_src=pdf-interest
https://www.benchchem.com/product/b15370143?utm_src=pdf-body
https://www.benchchem.com/product/b15370143?utm_src=pdf-body
https://www.benchchem.com/product/b15370143?utm_src=pdf-body
https://www.benchchem.com/product/b15370143?utm_src=pdf-body
https://www.benchchem.com/product/b15370143?utm_src=pdf-body
https://download.basf.com/p1/000000000030042199_SDS_GEN_IL/en/Ammonium_sulfate_special_grade_Safety_Data_Sheet_Israel_English.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15370143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification Precautionary Statement

Causes skin irritation. Skin Irritation (Category 2)
P264: Wash skin thoroughly

after handling.[1]

Causes serious eye irritation. Eye Irritation (Category 2A)

P280: Wear protective gloves/

eye protection/ face protection.

[1]

Harmful to aquatic life.

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 3)

P273: Avoid release to the

environment.[1][2]

Personal Protective Equipment (PPE):

Proper PPE is critical to ensure personal safety when handling Ammonium hexadecyl
sulfate.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Justification

Eye and Face Protection
Safety glasses with side-

shields or goggles.[3]

Protects against splashes and

dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4] Lab

coat.

Prevents skin contact and

irritation.[1]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95)

Required when dusts or

aerosols are generated.[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational plan minimizes the risk of exposure and

contamination.

Preparation:
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Ensure a well-ventilated work area, such as a chemical fume hood.[5]

Verify that an eyewash station and safety shower are readily accessible.[6]

Don all required personal protective equipment as outlined in Table 2.

Handling:

Avoid generating dust or aerosols.[2]

Weigh and transfer the chemical with care, using appropriate tools to minimize dust.

Keep the container tightly closed when not in use.[2]

Avoid contact with skin and eyes.[7]

Do not eat, drink, or smoke in the handling area.[7]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

Clean the work area to remove any residual contamination.

Remove and launder contaminated clothing before reuse.[2]

Disposal Plan
Proper disposal of Ammonium hexadecyl sulfate and its containers is crucial to prevent

environmental harm.[1][2]

Waste Collection:

Collect all waste material in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly instructed by your institution's

environmental health and safety (EHS) department.

Disposal Procedure:
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Dispose of the waste through a licensed professional waste disposal service.[8]

Follow all federal, state, and local environmental regulations.[8]

Avoid releasing the chemical into drains or waterways.[2]

Empty containers should be triple-rinsed (if appropriate for the container type) and

disposed of according to institutional guidelines.[8]

Experimental Workflow Diagram
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Workflow for Handling and Disposal of Ammonium Hexadecyl Sulfate
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Caption: Operational workflow for the safe handling and disposal of Ammonium hexadecyl
sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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